5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(Furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide (FTCP) is a novel compound that has been explored for its potential applications in scientific research. It is a heterocyclic compound, a type of organic compound that contains at least two different kinds of atoms in its ring structure. FTCP has two nitrogen atoms, two sulfur atoms, and one oxygen atom in its ring structure. It has been investigated for its potential applications in medical research, such as in the development of new drugs and for its use in laboratory experiments.
Scientific Research Applications
Synthesis and Antibacterial Activity
- A study by Rani, Yusuf, and Khan (2012) reported on the synthesis of novel 1-N-substituted cyclized pyrazoline analogues, including this compound. These compounds exhibited promising in vitro antibacterial activity against Gram-positive and Gram-negative bacteria, indicating potential as antibacterial agents (Rani, Yusuf, & Khan, 2012).
Antidepressant Activity
- Mathew, Suresh, and Anbazhagan (2014) synthesized a series of phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides and evaluated them for antidepressant and neurotoxicity screening. Their findings suggested the potential therapeutic use of these compounds as antidepressant medications (Mathew, Suresh, & Anbazhagan, 2014).
Crystal Structure Analysis
- Borisova et al. (2016) conducted a study focusing on the crystal structures of related compounds. Their research provided insights into the stereochemical peculiarities of these compounds, which is valuable for understanding their chemical behavior and potential applications (Borisova et al., 2016).
Computational Chemistry and Molecular Docking
- Uzun (2022) carried out a study on the synthesis, X-ray diffraction, Hirshfeld surface analysis, computational chemistry, and molecular docking of certain carbothioamide compounds. This research offered insights into the molecular interactions and potential biological activity of these compounds (Uzun, 2022).
Antimicrobial and Anticancer Activities
- Abdelhamid et al. (2019) synthesized novel functionalized 1,3,4-thiadiazoles, 1,3-thiazoles, and pyrazoline-containing moieties using this compound as a precursor. The synthesized derivatives exhibited promising in vitro antibacterial and antifungal activities (Abdelhamid et al., 2019).
properties
IUPAC Name |
3-(furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazole-2-carbothioamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3OS2/c13-12(17)15-9(10-3-1-5-16-10)7-8(14-15)11-4-2-6-18-11/h1-6,9H,7H2,(H2,13,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLPYJOUDPZALJL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(N=C1C2=CC=CS2)C(=S)N)C3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80391266 |
Source
|
Record name | 5-(Furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80391266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
394682-37-2 |
Source
|
Record name | 5-(Furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80391266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.